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Compound of Interest

Compound Name: Ro 46-2005

Cat. No.: B1680688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Ro 46-2005 stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent. Ro 46-2005 is a

potent and selective non-peptide antagonist of endothelin receptors (ETA and ETB), making it a

valuable tool in cardiovascular research and drug development.[1][2][3]

Physicochemical and Solubility Data
A summary of the key quantitative data for Ro 46-2005 is presented in the table below for easy

reference.

Property Value Source

Molecular Weight 473.54 g/mol [1][4]

Molecular Formula C₂₃H₂₇N₃O₆S

Appearance White to off-white solid

Solubility in DMSO
≥ 28 mg/mL; up to 100 mg/mL

(211.18 mM)

Purity >98%
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Experimental Protocols
Materials and Equipment

Ro 46-2005 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (recommended)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM Ro 46-2005 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of Ro 46-2005 in

DMSO. Adjust volumes as needed for different desired concentrations or volumes.

Calculation:

To prepare a 10 mM stock solution, the required mass of Ro 46-2005 is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 473.54 g/mol x 1000 mg/g

Mass (mg) = 4.7354 mg

Procedure:

Weighing: Carefully weigh out 4.74 mg of Ro 46-2005 powder using a calibrated analytical

balance and place it into a sterile microcentrifuge tube.
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Solvent Addition: Add 1 mL of anhydrous or newly opened DMSO to the tube containing the

Ro 46-2005 powder. The use of hygroscopic (water-absorbing) DMSO can significantly

impact solubility.

Dissolution: Vortex the solution vigorously for 1-2 minutes to aid dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the tube in an

ultrasonic bath for 5-10 minutes. Visually inspect the solution to ensure there are no visible

particles.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, tightly sealed vials to avoid repeated freeze-thaw cycles.

Storage Conditions: Store the aliquoted stock solution at -20°C for short-term storage (up to

1 year) or at -80°C for long-term storage (up to 2 years). For solutions in DMSO, storage at

-80°C for up to 6 months or -20°C for up to 1 month is also recommended. The solid powder

can be stored at -20°C for up to 3 years.
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Preparation Workflow
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Caption: Experimental workflow for preparing Ro 46-2005 stock solution.
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Caption: Simplified signaling pathway of Endothelin-1 and the inhibitory action of Ro 46-2005.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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